4-bromo-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide

• IUPAC Name: 4-bromo-N-[2-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H16BrN3O2S2/c1-12-16(24-17(21-12)13-3-2-9-19-11-13)8-10-20-25(22,23)15-6-4-14(18)5-7-15/h2-7,9,11,20H,8,10H2,1H3
• InChI Key: RENBNLRAQFAOLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CN=CC=C2)CCNS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C17H16BrN3O2S2
• Molecular Weight: 438.4 g/mol

Description

The compound “4-bromo-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide” is a complex organic molecule. It contains several functional groups, including a bromobenzene, a pyridine, a thiazole, and a sulfonamide group. These groups are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups in space. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the bromine atom, which is a good leaving group, and the sulfonamide group, which is a common functional group in many drug molecules and can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a bromine atom could increase its molecular weight and potentially its boiling point.

Scientific Research Applications

Suzuki–Miyaura Coupling Reagent

4-bromo-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide: . The SM coupling is a powerful carbon–carbon bond-forming reaction that allows the synthesis of complex molecules. Its mild conditions and functional group tolerance make it widely applicable. This compound participates in transmetalation, transferring nucleophilic organic groups from boron to palladium, leading to the formation of new C–C bonds.

Hydromethylation Catalyst

The protodeboronation of pinacol boronic esters using this compound enables formal anti-Markovnikov alkene hydromethylation. This transformation is valuable but relatively unknown. .

Starting Material for Crown-Ester-Bipyridine Synthesis

In the synthesis of crown-ester-bipyridines and viologens, this compound serves as a starting material. .

Chemodivergent Synthesis of N-(pyridin-2-yl)amides and Imidazo[1,2-a]pyridines

Given the importance of N-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines, chemodivergent synthesis from the same starting materials is appealing. .

Benzylic Position Reactions

In the context of benzylic halides, this compound can participate in SN1 and SN2 pathways. .

Mechanism of Action

Target of Action

It is known that organoboron compounds, which this compound may be related to, are widely used in suzuki–miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

In the context of suzuki–miyaura coupling, the reaction involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

Organoboron compounds are known to be involved in a variety of transformations, including oxidations, aminations, halogenations, and c–c-bond-formations such as alkenylations, alkynylations, and arylations .

Result of Action

Organoboron compounds are known to be valuable building blocks in organic synthesis , suggesting that this compound may also have significant synthetic utility.

Action Environment

It is known that organoboron compounds are generally environmentally benign , and that the stability of boronic esters, a class of organoboron compounds, can present challenges for certain chemical transformations .

Safety and Hazards

As with any chemical compound, handling “4-bromo-N-{2-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide” would require appropriate safety measures. The specific safety and hazard information would depend on various factors including its reactivity, toxicity, and environmental impact.

Future Directions

The future research directions would likely involve further exploration of the biological activity of this compound, potentially through in vitro and in vivo studies. If it shows promising activity, it could be further optimized and eventually tested in clinical trials.